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Compound of Interest

Compound Name: Rubidium cyanide

Cat. No.: B107606 Get Quote

A Comprehensive Overview for Researchers, Scientists, and Drug Development Professionals

Disclaimer: Rubidium cyanide (RbCN) is a highly toxic compound. All handling and

experimentation should be conducted by trained professionals in a controlled laboratory setting

with appropriate personal protective equipment and safety protocols in place. These notes are

for informational purposes only and do not constitute a recommendation or endorsement for

the use of this substance without strict adherence to all applicable safety regulations.

Introduction
Rubidium cyanide is a white, water-soluble solid with chemical properties similar to other

alkali metal cyanides.[1] In materials science, its primary applications are in fundamental

research, particularly as a model system for studying phase transitions, order-disorder

phenomena, and glass transitions in crystalline solids.[2][3] It also serves as a precursor in the

synthesis of more complex inorganic and coordination compounds.[4]

Physicochemical Properties of Rubidium Cyanide
A summary of the key physicochemical properties of rubidium cyanide is presented in Table 1.

This data is essential for understanding its behavior in different experimental conditions.
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Property Value Reference

Chemical Formula RbCN [1]

Molar Mass 111.486 g/mol [1]

Appearance White solid [1]

Density ~2.13 g/cm³ [1]

Melting Point ~1500 °C (2732 °F) [1]

Solubility Soluble in water [1]

Crystal Structure (Room Temp) Cubic (NaCl-type) [2]

Application 1: Model System for Studying Phase
Transitions
Rubidium cyanide is an excellent model system for investigating the fundamental principles

that govern the arrangement of atoms and molecules in a crystal lattice due to its distinct phase

transitions at low temperatures.[3]

Phase Transition Data
RbCN undergoes a first-order phase transition from a disordered cubic phase to a more

ordered monoclinic structure at approximately 132 K.[3][4] Below about 47 K, the reorientation

of the cyanide ions freezes, leading to a "dipolar glass" state.[3] The thermodynamic properties

of these transitions have been studied in detail, providing critical data for understanding the

energetic factors driving structural changes in ionic compounds.[3]
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Parameter Value Method Reference

First-Order Transition

Temperature
132.30 ± 0.05 K Adiabatic Calorimetry [2][3]

Transition Enthalpy 1280 J/mol Adiabatic Calorimetry [2][3]

Transition Entropy 10.2 J K⁻¹ mol⁻¹ Adiabatic Calorimetry [2][3]

Glass Transition

Temperature
~30 K Adiabatic Calorimetry [2][3]

Crystal Structure Data at Low Temperature
Neutron powder diffraction has been employed to determine the crystal structure of rubidium
cyanide at cryogenic temperatures. At 4 K, it adopts a monoclinic structure.[1]

Parameter Value (at 4 K) Method Reference

Crystal System Monoclinic
Neutron Powder

Diffraction
[1]

Space Group Cc (C₄ₛ)
Neutron Powder

Diffraction
[1]

Experimental Protocol: Principles of Adiabatic
Calorimetry for Phase Transition Analysis
Adiabatic calorimetry is a technique used to measure the heat capacity of a substance as a

function of temperature. By carefully controlling the heat supplied to the sample and measuring

the resulting temperature increase, phase transitions can be identified and their thermodynamic

properties quantified.

Methodology:

Sample Preparation: A known mass of high-purity rubidium cyanide is sealed in a sample

cell under an inert atmosphere (e.g., helium gas) to ensure good thermal contact and

prevent reactions with air.[2]
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Calorimeter Setup: The sample cell is placed within an adiabatic shield in a cryostat. The

temperature of the shield is precisely controlled to match the temperature of the sample,

minimizing heat loss to the surroundings.

Heating and Measurement: A known amount of electrical energy is supplied to a heater

attached to the sample cell, causing a small increase in temperature. The temperature

change is measured with a calibrated thermometer.

Data Analysis: The heat capacity is calculated from the energy input and the temperature

change. By plotting heat capacity versus temperature, anomalies such as peaks or

discontinuities indicate phase transitions. The enthalpy and entropy of the transition can be

determined by integrating the area under the peak.[2]

Workflow for Phase Transition Analysis using Adiabatic Calorimetry.

Experimental Protocol: Principles of Neutron Powder
Diffraction for Crystal Structure Determination
Neutron powder diffraction is a powerful technique for determining the crystallographic

structure of materials. Neutrons are sensitive to the positions of atomic nuclei, making this

method particularly useful for locating light atoms like carbon and nitrogen in the presence of

heavy atoms like rubidium.

Methodology:

Sample Preparation: A powdered sample of rubidium cyanide is loaded into a suitable

container (e.g., a vanadium can, which has low neutron scattering) and placed in a cryostat

to achieve the desired low temperature.

Neutron Beam: A monochromatic beam of neutrons is directed at the sample.

Diffraction: The neutrons are diffracted by the crystalline lattice of the sample at specific

angles determined by Bragg's Law.

Detection: A detector measures the intensity of the diffracted neutrons as a function of the

scattering angle (2θ).
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Data Analysis: The resulting diffraction pattern is analyzed using Rietveld refinement to

determine the crystal system, space group, and atomic positions within the unit cell.[1]

Application 2: Precursor in Materials Synthesis
Rubidium cyanide can serve as a versatile precursor for the synthesis of more complex

inorganic materials, such as coordination polymers and potentially as a component in the

synthesis of certain perovskite materials.[4] The cyanide ion can act as a bridging ligand,

connecting metal centers to form extended network structures.

Synthesis of Coordination Polymers
While specific examples detailing the use of rubidium cyanide are not prevalent in the

literature, the general principle involves reacting a metal salt with an alkali metal cyanide. The

cyanide ions can coordinate with the metal ions to form one-, two-, or three-dimensional

coordination polymers. The properties of the resulting material, such as its porosity, and

electronic or magnetic properties, can be tuned by the choice of the metal ion and the reaction

conditions.

Potential Role in Perovskite Synthesis
In the synthesis of perovskite materials, particularly hybrid organic-inorganic perovskites,

various additives are used to improve crystal quality and device performance. While not a

common precursor, the introduction of rubidium and cyanide ions could potentially influence the

perovskite's structural and electronic properties. Rubidium has been shown to enhance the

stability and efficiency of perovskite solar cells. The cyanide ion could theoretically be

incorporated into the perovskite structure, although this is a less explored area of research.

Conceptual Synthesis Pathways using Rubidium Cyanide as a Precursor.

Experimental Protocol: General Principles for the
Synthesis of Coordination Polymers
The following outlines the general principles for synthesizing coordination polymers using a

cyanide precursor.

Methodology:
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Reactant Dissolution: The metal salt and rubidium cyanide are dissolved in appropriate

solvents. The choice of solvent is crucial to ensure the solubility of the reactants and to

control the crystallization process.

Reaction: The solutions are combined, often under an inert atmosphere to prevent oxidation

or side reactions. The reaction may be carried out at room temperature or require heating

(solvothermal synthesis).

Crystallization: The resulting coordination polymer may precipitate immediately or require

slow evaporation of the solvent, cooling, or diffusion techniques to obtain single crystals

suitable for structural analysis.

Isolation and Characterization: The solid product is isolated by filtration, washed, and dried.

Characterization techniques such as X-ray diffraction, infrared spectroscopy, and elemental

analysis are used to confirm the structure and composition of the new material.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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